![molecular formula C15H19FN2O2 B7514710 1-acetyl-N-[(4-fluorophenyl)methyl]-N-methylpyrrolidine-2-carboxamide](/img/structure/B7514710.png)
1-acetyl-N-[(4-fluorophenyl)methyl]-N-methylpyrrolidine-2-carboxamide
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Overview
Description
1-acetyl-N-[(4-fluorophenyl)methyl]-N-methylpyrrolidine-2-carboxamide, also known as 'Furanyl Fentanyl' is a synthetic opioid that has gained popularity in recent years as a recreational drug. However, this compound has also been used in scientific research for its potential applications in medicine. In
Mechanism of Action
Furanyl Fentanyl acts on the mu-opioid receptors in the brain and spinal cord, producing analgesic effects. This compound also has a high affinity for the delta-opioid receptors, which may contribute to its potent analgesic effects.
Biochemical and Physiological Effects:
Furanyl Fentanyl produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. This compound has been shown to be more potent than fentanyl, which has led to concerns about its potential for abuse and overdose.
Advantages and Limitations for Lab Experiments
One advantage of using Furanyl Fentanyl in lab experiments is its potent analgesic effects, which make it a useful tool for studying pain pathways. However, the potential for abuse and overdose is a significant limitation, and researchers must take precautions to ensure the safety of their subjects.
Future Directions
There are several potential future directions for research on Furanyl Fentanyl. One area of interest is the development of safer and more effective pain management strategies. Another potential direction is the investigation of the potential use of this compound in anesthesia. Additionally, further research is needed to better understand the potential for abuse and overdose and to develop strategies to mitigate these risks.
Conclusion:
In conclusion, 1-acetyl-N-[(4-fluorophenyl)methyl]-N-methylpyrrolidine-2-carboxamide, or Furanyl Fentanyl, is a synthetic opioid that has potential applications in medicine. This compound has been studied for its potent analgesic effects and rapid onset of action, making it a potential candidate for pain management and anesthesia. However, the potential for abuse and overdose is a significant concern, and further research is needed to better understand the risks associated with this compound.
Synthesis Methods
The synthesis of 1-acetyl-N-[(4-fluorophenyl)methyl]-N-methylpyrrolidine-2-carboxamide involves the reaction of fentanyl with para-fluorobenzyl chloride in the presence of a base. This results in the substitution of the phenethyl group with a para-fluorophenethyl group, creating Furanyl Fentanyl.
Scientific Research Applications
Furanyl Fentanyl has been used in scientific research for its potential applications in medicine. This compound has been shown to have potent analgesic effects, making it a potential candidate for pain management. Furanyl Fentanyl has also been studied for its potential use in anesthesia due to its rapid onset and short duration of action.
properties
IUPAC Name |
1-acetyl-N-[(4-fluorophenyl)methyl]-N-methylpyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19FN2O2/c1-11(19)18-9-3-4-14(18)15(20)17(2)10-12-5-7-13(16)8-6-12/h5-8,14H,3-4,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMNVTGOJUSDICJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC1C(=O)N(C)CC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-acetyl-N-[(4-fluorophenyl)methyl]-N-methylpyrrolidine-2-carboxamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.